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An in-depth review of the forensic soundness of leading mobile forensic tools, supported by

experimental data from independent testing authorities.

For researchers, scientists, and professionals in drug development, the integrity of digital

evidence is paramount. In the realm of mobile forensics, the tools used to extract and analyze

data from mobile devices are critical components in ensuring the forensic soundness of the

evidence produced. This guide provides a comparative analysis of MSAB's suite of forensic

tools, primarily XRY, against other leading alternatives in the market: Cellebrite UFED, Oxygen

Forensic Detective, and Magnet AXIOM. The comparison is based on publicly available test

reports from the National Institute of Standards and Technology (NIST) Computer Forensics

Tool Testing (CFTT) program, which provides a standardized methodology for evaluating

forensic tools.

Data Presentation: A Comparative Overview
The following tables summarize the performance of MSAB XRY and its alternatives in key

areas of mobile device forensics, as documented in various NIST CFTT reports. The results

indicate the tool's ability to acquire data from mobile devices and associated media completely

and accurately. The terminology used in the tables is defined as follows:

As Expected: The tool successfully acquired and reported the data.

Partial: The tool acquired some, but not all, of the expected data.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1677543?utm_src=pdf-interest
https://www.benchchem.com/product/b1677543?utm_src=pdf-body
https://www.benchchem.com/product/b1677543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Not As Expected: The tool failed to acquire the expected data.

N/A (Not Applicable): The tool does not support the tested feature.

Table 1: MSAB XRY Test Results Highlights (Based on
NIST Reports)

Tool Version Test Area Key Findings Reference

XRY Kiosk v9.1.1
Mobile Device

Acquisition

Generally acquired

supported data

objects completely

and accurately, with

some noted

anomalies in

connectivity disruption

handling and social

media data extraction.

NIST

XRY v9.0.2
Mobile Device

Acquisition

Successfully acquired

active data from

internal memory of

supported devices

with some exceptions.

[1][2]

NIST

XRY v8.1.0
JTAG and Chip-off

Analysis

Report on

performance in

recovering and

analyzing mobile

device data using

advanced methods.[3]

NIST

XRY v9.6 & XAMN

v6.2
SQLite Data Recovery

Except for some

anomalies, the tool

was able to report and

recover all supported

SQLite database

information.[4]

NIST
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Table 2: Cellebrite UFED Test Results Highlights (Based
on NIST Reports)

Tool Version Test Area Key Findings Reference

UFED 1.1.0.5
Mobile Device

Acquisition

Acquired most

supported data

objects completely

and accurately, with

exceptions in

reporting connectivity

disruptions, handling

of unread messages,

and outgoing

messages.

NIST

UFED 1.1.3.3
Smart Phone

Acquisition

Acquired all supported

data objects

completely and

accurately from the

selected test devices

with some specific test

case exceptions.

NIST

UFED Touch

v6.2.1.17 / Physical

Analyzer v6.3.0.284

Mobile Device

Acquisition

Detailed results

across various mobile

devices and UICCs.[5]

NIST

PA – UFED Cloud

v7.62.2.9
Cloud Data Extraction

Tested for its ability to

extract and report

data from supported

cloud-based

applications.[6]

NIST

Table 3: Oxygen Forensic Detective Test Results
Highlights (Based on NIST Reports)
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Tool Version Test Area Key Findings Reference

Detective v17.1.0.131
Mobile Device and

UICC Acquisition

Comprehensive

testing across

supported mobile

devices and UICCs.[7]

NIST

Detective v15.5.0.110

– Cloud Extractor

v9.5.0.19

Cloud Data Extraction

Tested for extracting

supported cloud-

based application

data.[8]

NIST

Suite 2015 – Analyst

v7.0.0.408

Mobile Device

Acquisition (Android &

iOS)

Tested across

supported Android

and iOS devices.[9]

NIST

Table 4: Magnet AXIOM Test Results Highlights (Based
on NIST Reports)
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Tool Version Test Area Key Findings Reference

AXIOM v8.1.0.42087
Mobile Device and

UICC Acquisition

Tested for its ability to

acquire active data

from the internal

memory of supported

mobile devices.[10]

NIST

AXIOM v8.0.0.39753 Cloud Data Extraction

Tested for extracting

supported cloud-

based application

data, with some

anomalies in reporting

productivity data.[3]

NIST

AXIOM v6.1.0.31400
Mobile Device

Acquisition

Acquired all supported

data objects

completely and

accurately for all

mobile devices tested,

with some anomalies.

[11]

NIST

Experimental Protocols
The forensic soundness of the tools evaluated in this guide is determined through a rigorous

testing methodology developed by the NIST CFTT program.[1][2][4][5][6][7][8][9][10][11][12]

This methodology is based on well-recognized principles for conformance and quality testing.

[1][2][4][5][6][7][8][9][10][12] The objective is to provide measurable assurance to the digital

forensics community that the tools produce accurate and repeatable results.[1][4][5][6][7][8][9]

[10][11][12]

The core components of the experimental protocol include:

Test Case Development: A comprehensive set of test cases is designed to evaluate the tool's

ability to perform specific forensic functions, such as data acquisition from various mobile

operating systems (iOS, Android), SIM cards, and cloud services.
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Data Population: Test devices are populated with a known set of data objects, including

contacts, call logs, messages, multimedia files, and application data. This allows for a direct

comparison between the data on the device and the data extracted by the tool.

Execution Environment: The tests are conducted in a controlled laboratory environment to

ensure consistency and repeatability. The hardware and software configurations of the

testbed are meticulously documented.

Test Execution: The forensic tool is used to acquire data from the populated test devices.

The entire process, including any errors or anomalies, is documented.

Results Analysis: The data extracted by the tool is compared against the original data set on

the test device. The results are categorized as "As Expected," "Partial," or "Not As

Expected."

Reporting: A detailed report is published that includes a summary of the findings, a

description of the mobile devices and data objects used, the testing environment, and an

overview of the test case results.[1]

Mandatory Visualization
The following diagram illustrates the logical workflow of the NIST Computer Forensics Tool

Testing (CFTT) process, which is a foundational element in establishing the forensic soundness

of digital forensic tools like MSAB XRY and its alternatives.
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Caption: Logical workflow of the NIST CFTT process for forensic soundness.
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Conclusion
The forensic soundness of evidence produced by mobile forensic tools is a critical

consideration for any scientific or legal application. The NIST CFTT reports provide an

invaluable, objective resource for evaluating the capabilities and limitations of tools such as

MSAB XRY, Cellebrite UFED, Oxygen Forensic Detective, and Magnet AXIOM.

Based on the available data, all the reviewed tools demonstrate a high degree of proficiency in

acquiring data from a wide range of mobile devices. However, the NIST reports also highlight

specific anomalies and limitations for each tool. These can range from minor discrepancies in

data presentation to more significant issues like the failure to extract certain data types or

properly handle connectivity interruptions.

For researchers, scientists, and drug development professionals, the key takeaway is the

importance of being aware of the specific strengths and weaknesses of the chosen forensic

tool. It is recommended to consult the detailed NIST reports for the specific version of the tool

being used and to consider the nature of the data that is of primary importance to the

investigation. No single tool is perfect, and a comprehensive understanding of its performance

in controlled tests is essential for ensuring the integrity and admissibility of the digital evidence.

Furthermore, some studies suggest that using a combination of tools can help to validate

findings and mitigate the weaknesses of any single tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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